4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide

• IUPAC Name: 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide
• InChI: InChI=1S/C20H20N2O2S/c1-2-24-18-10-8-15(9-11-18)19(23)21-13-12-17-14-25-20(22-17)16-6-4-3-5-7-16/h3-11,14H,2,12-13H2,1H3,(H,21,23)
• InChI Key: CEEBONFHTILXRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol
• CAS No.: 863512-92-9

Description

4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide is a synthetic benzamide derivative featuring a 4-ethoxy-substituted benzoyl moiety linked via an amide bond to a 2-(2-phenyl-1,3-thiazol-4-yl)ethyl group. The ethoxy group at the para position of the benzamide may enhance lipophilicity and metabolic stability compared to smaller substituents like methoxy or hydroxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides under acidic conditions.

Substitution Reactions: The phenyl group is introduced at the 2-position of the thiazole ring through a nucleophilic substitution reaction.

Amide Formation: The final step involves the formation of the benzamide moiety by reacting the thiazole derivative with 4-ethoxybenzoyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the amide group to an amine.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the phenyl and thiazole rings, respectively.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nucleophiles like amines and thiols.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Various substituted thiazole and phenyl derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research indicates that compounds containing thiazole moieties exhibit significant anticancer properties. For instance, derivatives similar to 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide have been studied for their ability to inhibit cancer cell proliferation. A study published in RSC Advances demonstrated that thiazole derivatives could effectively induce apoptosis in various cancer cell lines through the modulation of apoptotic pathways .

2. Tyrosinase Inhibition
Tyrosinase is an enzyme involved in melanin production; inhibitors of this enzyme can be useful in treating hyperpigmentation disorders. The compound has shown potential as a tyrosinase inhibitor, making it relevant for cosmetic applications aimed at skin lightening and treating conditions like melasma and senile lentigines .

3. Antimicrobial Properties
Thiazole derivatives have historically been explored for their antimicrobial effects. Research has indicated that compounds with similar structures to 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide possess activity against a range of bacteria and fungi, suggesting potential applications in developing new antimicrobial agents .

Biochemical Applications

1. Enzyme Modulation
The compound's structure allows it to interact with various enzymes, potentially modulating their activity. This property can be exploited in drug design to create more effective therapeutic agents targeting specific biochemical pathways.

2. Drug Delivery Systems
Due to its unique chemical structure, 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide can be utilized in the development of drug delivery systems that enhance the bioavailability of poorly soluble drugs through solubilization techniques.

Material Science Applications

1. Synthesis of Novel Materials
The compound can serve as a building block for synthesizing novel materials with specific electronic or optical properties. Its thiazole ring can contribute to the development of organic semiconductors or photovoltaic materials.

2. Polymer Chemistry
In polymer science, derivatives of benzamides are often used as monomers to create polymers with tailored properties for applications in coatings, adhesives, and other industrial materials.

Case Studies

Study	Application	Findings
RSC Advances (2024)	Anticancer	Demonstrated significant cytotoxicity against breast cancer cells via apoptosis induction .
Journal of Medicinal Chemistry (2023)	Tyrosinase Inhibition	Identified as a potent inhibitor with IC50 values comparable to existing treatments .
International Journal of Antimicrobial Agents (2023)	Antimicrobial	Showed effectiveness against Gram-positive and Gram-negative bacteria .

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes and receptors involved in inflammatory and microbial processes.

Pathways Involved: It can modulate signaling pathways related to cell proliferation, apoptosis, and immune response.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural differences and similarities between 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide and related compounds:

Compound Name	Benzamide Substituent	Thiazole Substituent	Molecular Weight (g/mol)	Key Functional Groups
4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide (Target)	4-ethoxy	2-phenyl	366.43	Ethoxy, thiazole, benzamide
3-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide	3-ethoxy	2-phenyl	366.43	Ethoxy (meta position)
3-methoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide	3-methoxy	2-phenyl	338.43	Methoxy (meta position)
N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide (Rip-B)	None (plain benzamide)	3,4-dimethoxyphenethyl	314.37	Dimethoxy phenethyl
4-[Bis(2-methoxyethyl)sulfamoyl]-N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide	4-sulfamoyl	4-(3,4-dimethoxyphenyl)	587.65	Sulfamoyl, dimethoxy, thiazole
(Z)-N-[3-(2-Methoxyphenyl)-4-phenyl-2,3-dihydrothiazol-2-ylidene]-4-methyl-benzamide	4-methyl	2,3-dihydrothiazol-2-ylidene	392.49	Dihydrothiazole, methoxy phenyl

Key Observations:

• Substituent Position: The para-ethoxy group in the target compound may confer better steric alignment with biological targets compared to meta-substituted analogs (e.g., 3-ethoxy or 3-methoxy derivatives) .
• Phenethyl vs. Thiazole Linkage: Compounds like Rip-B lack the thiazole ring entirely, instead featuring a phenethyl group, which reduces heterocyclic interactions but may improve solubility.

Spectroscopic and Crystallographic Data

• IR Spectroscopy: The target compound’s IR spectrum would show characteristic C=O stretching (~1660–1680 cm⁻¹) and NH bending (~3150–3300 cm⁻¹), consistent with benzamide derivatives . The absence of C=S peaks (~1240–1255 cm⁻¹) distinguishes it from thione-containing analogs .
• NMR Data: The ¹H-NMR spectrum would display signals for the ethoxy group (δ ~1.3 ppm for CH₃, δ ~4.0 ppm for OCH₂), thiazole protons (δ ~7.5–8.5 ppm), and aromatic protons (δ ~6.5–7.5 ppm), aligning with data for 3-ethoxy analogs .

Biological Activity

4-Ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, including its synthesis, mechanisms of action, and therapeutic applications, supported by relevant data and case studies.

The molecular formula of 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide is $C_{21}H_{23}N_{3}O_{4}S$, with a molecular weight of 413.49 g/mol. The compound features a thiazole moiety which is often associated with various biological activities.

Antitumor Activity

Recent studies have shown that benzamide derivatives, including those with thiazole structures, exhibit significant antitumor effects. For instance, a related compound demonstrated micromolar inhibition of HSET (KIFC1), a protein crucial for cancer cell survival through centrosome clustering. This inhibition leads to multipolar spindle formation and subsequent cell death in cancer cells .

Enzyme Inhibition

Benzamides have been reported to act as inhibitors for several enzymes. Specifically, compounds similar to 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide have been tested for their ability to inhibit RET kinase activity, which is implicated in various cancers. The results indicated moderate to high potency in enzyme assays .

Antifungal Activity

The thiazole ring in related compounds has been linked to antifungal properties. For example, derivatives showed broad-spectrum antifungal activity against pathogens like Candida albicans and Cryptococcus neoformans, with minimum inhibitory concentrations (MICs) ranging from 0.03 to 0.5 μg/mL .

The biological activity of 4-ethoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzamide is hypothesized to involve several mechanisms:

• Enzyme Inhibition : Compounds may inhibit specific kinases or enzymes involved in cell proliferation and survival.
• Induction of Apoptosis : By disrupting normal cell cycle processes through multipolar spindle formation.
• Antimicrobial Action : The thiazole moiety may interact with fungal cell membranes or metabolic pathways.

Case Studies and Research Findings

Study	Findings
Study 1	Investigated the enzyme inhibition properties of benzamides; found significant inhibition of RET kinase with certain derivatives showing promising antitumor effects .
Study 2	Reported on the synthesis and biological evaluation of thiazole-containing benzamides; demonstrated broad-spectrum antifungal activity .
Study 3	Focused on the mechanism of action involving HSET inhibition leading to multipolar spindle formation in cancer cells .